Cas no 78238-94-5 (Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-)

• Product Name: Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-
• CAS No: 78238-94-5
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 552584
• PubChem ID: 24728618
• Update Time: 2025-06-08

Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-
• 6,7-DIMETHOXY-4-PHENYL 1,2,3,4-TETRAHYDROISOQUINOLINE HYDROCHOLORIDE
• 6,7-dimethoxy-4-phenyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
• 6,7-dimethoxy-1-phenyl-1,2,3,4-tetrahydronaphthalene
• AKOS015960659
• DTXSID40646441
• 6,7-dimethoxy-4-phenyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• 6,7-Dimethoxy-4-phenyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
• 6,7-Dimethoxy-4-phenyl 1,2,3,4-tetrahydroisoquinoline hydrochloride
• 6,7-dimethoxy-4-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 78238-94-5
• AC-11974
• DB-242700

• Inchi： 1S/C17H19NO2.ClH/c1-19-16-8-13-10-18-11-15(12-6-4-3-5-7-12)14(13)9-17(16)20-2;/h3-9,15,18H,10-11H2,1-2H3;1H
• InChI Key： WNYXKIFRSJJSJE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2CNCC(C3C=CC=CC=3)C=2C=1)OC

Computed Properties

• Exact Mass: 305.11800
• Monoisotopic Mass: 305.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2

Experimental Properties

• Boiling Point: 433.7°C at 760 mmHg
• Flash Point: 216.1°C
• PSA: 30.49000
• LogP: 4.06970

Additional information on Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl-

Introduction to Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl and Its Significance in Modern Chemical Research

Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl (CAS No. 78238-94-5) is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a tetrahydronaphthalene core with methoxy and phenyl substituents, making it a versatile scaffold for further chemical manipulation and biological investigation.

The structural composition of Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl is highly relevant to contemporary research in medicinal chemistry. The presence of multiple functional groups—specifically the methoxy and phenyl groups—provides numerous opportunities for selective modifications and derivatization. These modifications are crucial for tailoring the compound’s pharmacological properties, such as its solubility, bioavailability, and target specificity.

In recent years, the pharmaceutical industry has increasingly focused on developing novel therapeutic agents derived from heterocyclic compounds. Naphthalene derivatives have emerged as particularly promising candidates due to their ability to interact with biological targets in sophisticated ways. The tetrahydronaphthalene moiety in this compound enhances its lipophilicity while maintaining a degree of rigidity, which is often desirable in drug design to ensure optimal binding affinity and stability.

One of the most compelling aspects of Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl is its potential application in the development of bioactive molecules. Researchers have explored its derivatives as intermediates for synthesizing compounds with anti-inflammatory, anticancer, and antimicrobial properties. The methoxy groups serve as points for further functionalization via oxidation or reduction reactions, allowing chemists to fine-tune the electronic and steric environment around the core structure.

The phenyl ring attached to the tetrahydronaphthalene scaffold introduces additional aromaticity into the molecule. This aromaticity can influence both the compound’s physicochemical properties and its interaction with biological systems. For instance, aromatic rings are frequently found in natural products and drug molecules due to their ability to engage in π-stacking interactions and hydrogen bonding—a key consideration in rational drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl. Molecular docking studies have been instrumental in identifying potential binding modes with target proteins or enzymes. These studies often reveal how the methoxy and phenyl substituents contribute to favorable interactions within a biological milieu.

The synthesis of Naphthalene derivatives remains an active area of research. Traditional methods involving Friedel-Crafts alkylation or catalytic hydrogenation are commonly employed to construct the tetrahydronaphthalene core. Subsequent functionalization steps typically involve electrophilic aromatic substitution or nucleophilic aromatic substitution reactions to introduce the desired methoxy and phenyl groups.

In conclusion,Naphthalene,1,2,3,4-tetrahydro-6,7-dimethoxy-1-phenyl (CAS No. 78238-94-5) represents a structurally fascinating molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for further chemical exploration and biological evaluation. As research continues to uncover new methodologies for molecular construction and characterization,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.